5-bromo-N-(3,5-dimethoxyphenyl)-2-furamide

• IUPAC Name: 5-bromo-N-(3,5-dimethoxyphenyl)furan-2-carboxamide
• InChI: InChI=1S/C13H12BrNO4/c1-17-9-5-8(6-10(7-9)18-2)15-13(16)11-3-4-12(14)19-11/h3-7H,1-2H3,(H,15,16)
• InChI Key: OLVAJQAQZODZGY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)C2=CC=C(O2)Br)OC
• Molecular Formula: C13H12BrNO4
• Molecular Weight: 326.14 g/mol

Description

5-bromo-N-(3,5-dimethoxyphenyl)-2-furamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is a member of the furan family and has been found to possess various biological activities, including anti-inflammatory and anti-cancer properties. In

Mechanism of Action

The mechanism of action of 5-bromo-N-(3,5-dimethoxyphenyl)-2-furamide is not fully understood. However, it has been proposed that the compound exerts its anti-inflammatory activity by inhibiting the NF-κB pathway, which is a key signaling pathway involved in the production of pro-inflammatory cytokines. The anti-cancer activity of the compound is thought to be due to its ability to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 5-bromo-N-(3,5-dimethoxyphenyl)-2-furamide has various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophages. It also inhibits the growth of cancer cells by inducing apoptosis and disrupting the cell cycle. In addition, it has been shown to have antimicrobial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-N-(3,5-dimethoxyphenyl)-2-furamide in lab experiments is its ability to inhibit the NF-κB pathway, which is a key signaling pathway involved in the production of pro-inflammatory cytokines. This makes it a useful tool for studying inflammation-related diseases. However, one limitation of using this compound is its low yield during synthesis, which can make it difficult to obtain sufficient amounts for experiments.

Future Directions

There are several future directions for research involving 5-bromo-N-(3,5-dimethoxyphenyl)-2-furamide. One area of interest is its potential as a new anti-inflammatory drug. Further studies are needed to determine its efficacy and safety in animal models and clinical trials. Another area of interest is its potential as a new anti-cancer drug. Studies are needed to further elucidate its mechanism of action and to determine its efficacy in various cancer models. Additionally, research could be conducted to explore its potential as a new antimicrobial agent.

Synthesis Methods

The synthesis of 5-bromo-N-(3,5-dimethoxyphenyl)-2-furamide involves the reaction of 3,5-dimethoxyaniline with furan-2-carboxylic acid in the presence of bromine and acetic anhydride. The reaction is carried out under reflux conditions, and the resulting product is purified using column chromatography. The yield of the product is typically around 50%.

Scientific Research Applications

5-bromo-N-(3,5-dimethoxyphenyl)-2-furamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. It also possesses anti-cancer properties by inducing apoptosis in cancer cells. In addition, it has been shown to have antimicrobial activity against various bacterial strains.